Cas no 637-81-0 (Ethyl 2-Azidoacetate)
Ethyl 2-Azidoacetate (CAS 637-81-0) is an organic compound characterized by the presence of an azido functional group and an ester moiety. This versatile reagent is widely employed in click chemistry applications, particularly in Huisgen cycloaddition reactions, due to its reactive azide group. It serves as a valuable intermediate in the synthesis of heterocycles, peptidomimetics, and other bioactive molecules. The compound's ester functionality allows for further derivatization, enhancing its utility in organic synthesis. Ethyl 2-Azidoacetate is typically handled with care due to the potential instability of azides, but its high reactivity and selectivity make it a preferred choice for researchers in medicinal chemistry and materials science.
Ethyl 2-Azidoacetate structure
Product Name:Ethyl 2-Azidoacetate
CAS No:637-81-0
MF:C4H7N3O2
MW:129.117280244827
MDL:MFCD00190177
CID:505420
PubChem ID:354335120
Update Time:2025-06-07
Ethyl 2-Azidoacetate Chemical and Physical Properties
Names and Identifiers
-
- Acetic acid, 2-azido-,ethyl ester
- Ethyl Azidoacetate
- ethyl2-azidoacetate
- Ethyl azidoacetate solution
- Azidoacetic Acid Ethyl Ester
- Ethyl 2-azidoacetate
- Acetic acid, azido-, ethyl ester
- Azido-acetic acid ethyl ester
- Ethyl azidoacetate, 25% solution in toluene
- ethyl azido-acetate
- ethyl-2-azidoacetate
- Ethylazidoacetatesolution
- ethyl alpha-azidoacetate
- NCIOpen2_000977
- azido acetic acid ethyl ester
- Ethyl azidoacetate, 97%
- J-800298
- Azidoacetic acid ethyl ester, 25% in toluene
- EINECS 211-301-3
- E1255
- CCRIS 3368
- NSC 84132
- DTXSID30213101
- J-640294
- NSC84132
- DB-054545
- MFCD00190177
- EN300-37371
- Acetic acid, 2-azido-, ethyl ester
- SCHEMBL13431922
- AKOS005259752
- Ethylazidoacetate
- BRN 4247209
- Ethyl azidoacetate solution 25% in ethanol
- NS00035560
- NSC-84132
- 637-81-0
- Ethyl 2-Azidoacetate
-
- MDL： MFCD00190177
- Inchi： 1S/C4H7N3O2/c1-2-9-4(8)3-6-7-5/h2-3H2,1H3
- InChI Key： HVJJYOAPXBPQQV-UHFFFAOYSA-N
- SMILES： O(C(CN=[N+]=[N-])=O)CC
- BRN： 4247209
Computed Properties
- Exact Mass: 129.05400
- Monoisotopic Mass: 129.054
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 9
- Rotatable Bond Count: 4
- Complexity: 139
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: 1.6
- Topological Polar Surface Area: 40.7
Experimental Properties
- Color/Form: Colorless or light yellow liquid.
- Density: 1.127 g/mL at 25 °C
- Boiling Point: 164°C(lit.)
- Flash Point: Fahrenheit: 44.6 ° f
Celsius: 7 ° c - Refractive Index: 1.4330 to 1.4370
- PSA: 76.05000
- LogP: 0.31256
- Solubility: It is miscible with alcohols, acetone and ether
- Color/Form: ~30% in methylene chloride (NMR)
Ethyl 2-Azidoacetate Security Information
-
Symbol:
- Prompt：warning
- Signal Word：Warning
- Hazard Statement： H226-H315-H319
- Warning Statement： P210-P233-P240-P241+P242+P243-P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313-P403+P235-P501
- Hazardous Material transportation number：UN 1593 6.1/PG 3
- WGK Germany：2
- Hazard Category Code： 1-40
- Safety Instruction： S7-S16-S26-S35-S36-S47-S62-S45-S36/37
-
Hazardous Material Identification：
- Risk Phrases：R1; R11; R38; R48/20; R63; R65; R67
- HazardClass：3
- PackingGroup：III
- Storage Condition：0-10°C
Ethyl 2-Azidoacetate Customs Data
- HS CODE：2929909090
- Customs Data：
China Customs Code:
2929909090Overview:
2929909090 Other nitrogenous compounds. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
2929909090 other compounds with other nitrogen function VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%
Ethyl 2-Azidoacetate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | E189179-1g |
Ethyl 2-Azidoacetate |
637-81-0 | 95% | 1g |
¥30.90 | 2023-09-03 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | E189179-25g |
Ethyl 2-Azidoacetate |
637-81-0 | 95% | 25g |
¥505.90 | 2023-09-03 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | E189179-5g |
Ethyl 2-Azidoacetate |
637-81-0 | 95% | 5g |
¥120.90 | 2023-09-03 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | E189179-100g |
Ethyl 2-Azidoacetate |
637-81-0 | 95% | 100g |
¥1616.90 | 2023-09-03 | |
| TRC | B434168-500mg |
Ethyl 2-Azidoacetate |
637-81-0 | 500mg |
$ 52.00 | 2023-09-08 | ||
| TRC | B434168-1g |
Ethyl 2-Azidoacetate |
637-81-0 | 1g |
$ 58.00 | 2023-09-08 | ||
| TRC | B434168-5g |
Ethyl 2-Azidoacetate |
637-81-0 | 5g |
$ 115.00 | 2023-09-08 | ||
| XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd. | 77213-25ML-F |
Ethyl 2-Azidoacetate |
637-81-0 | ~25% in toluene (NMR) | 25ML |
￥1053.4 | 2022-02-24 | |
| XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd. | 93528-25ML-F |
Ethyl 2-Azidoacetate |
637-81-0 | ~25% in ethanol (NMR) | 25ML |
￥1347.99 | 2022-02-24 | |
| XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd. | 88539-50ML-F |
Ethyl 2-Azidoacetate |
637-81-0 | ~30% in methylene chloride (NMR) | 50ML |
￥2812.02 | 2022-02-24 |
Ethyl 2-Azidoacetate Suppliers
Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier
(CAS:637-81-0)Ethyl Azidoacetate
Order Number:sfd16594
Stock Status:in Stock
Quantity:200kg
Purity:99.9%
Pricing Information Last Updated:Friday, 19 July 2024 14:37
Price ($):discuss personally
Email:sales2@senfeida.com
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier
(CAS:637-81-0)ETHYLAZIDOACETATE
Order Number:LE3485
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 11:44
Price ($):discuss personally
Email:18501500038@163.com
Ethyl 2-Azidoacetate Related Literature
-
Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
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Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
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S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
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Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
-
Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
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